Cas no 1448070-57-2 (3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide)

• Product Name: 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide
• CAS No: 1448070-57-2
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5790657
• PubChem ID: 71802471
• Update Time: 2025-10-29

3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1448070-57-2
• AKOS024554181
• F6404-4499
• 3-methoxy-N-(6-methylpyridin-2-yl)isoxazole-5-carboxamide
• 3-METHOXY-N-(6-METHYLPYRIDIN-2-YL)-1,2-OXAZOLE-5-CARBOXAMIDE
• 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C11H11N3O3/c1-7-4-3-5-9(12-7)13-11(15)8-6-10(16-2)14-17-8/h3-6H,1-2H3,(H,12,13,15)
• InChI Key： AXDUKYSZFCZTPS-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(NC1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide

Introduction to 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 1448070-57-2)

3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1448070-57-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as the methoxy group, the pyridine ring, and the oxazole core contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide features a rigid oxazole ring connected to a pyridine moiety, which is further substituted with a methoxy group and a carboxamide moiety. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for various chemical modifications and derivatization strategies. Such structural features are often exploited in medicinal chemistry to optimize binding affinity, metabolic stability, and pharmacokinetic profiles.

In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for developing novel therapeutic agents. The oxazole core, in particular, has been extensively studied due to its presence in numerous bioactive natural products and synthetic drugs. Researchers have demonstrated that oxazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide is no exception and has been explored for its potential pharmacological effects.

One of the most compelling aspects of 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide is its interaction with biological targets. The pyridine ring is known to be a privileged scaffold in drug design due to its ability to form hydrogen bonds and hydrophobic interactions with proteins. Additionally, the methoxy group can modulate electronic properties, while the carboxamide moiety can enhance solubility and bioavailability. These features make it an attractive candidate for further structural optimization.

Recent studies have highlighted the importance of understanding the structural determinants of biological activity in drug discovery. Computational methods such as molecular docking and quantum mechanical calculations have been employed to predict how 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide might interact with potential target proteins. These studies suggest that this compound could bind to enzymes or receptors involved in critical biological pathways related to inflammation and cancer progression.

The synthesis of 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves constructing the oxazole ring followed by functionalization with the pyridine substituent and other groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies.

In preclinical research, 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide has been evaluated for its potential therapeutic effects in various disease models. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. Furthermore, its ability to cross cell membranes suggests that it could be developed into an oral therapeutic agent. These preliminary results are encouraging but require further validation through more comprehensive studies.

The development of novel drugs is a complex process that involves multiple stages of testing to ensure safety and efficacy. While 3-methoxy-N-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxamide shows promise based on preclinical data, it must undergo rigorous testing before it can be considered for clinical use. This includes toxicology studies to assess potential side effects and pharmacokinetic studies to understand how the compound is absorbed, distributed, metabolized, and excreted by the body.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational tools, researchers can accelerate the process of identifying promising candidates like 3-methoxy-N-(6-methylpyridin-2 -yl)-1 , 2 -oxazole - 5 -carboxamide . These tools allow for rapid screening of large libraries of compounds based on their predicted interactions with biological targets. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

The future directions for research on 3 -meth oxy - N - ( 6 -methyl py ridin - 2 - yl ) - 1 , 2 -ox azole - 5 -car box am ide include further exploration of its mechanism of action and optimization of its pharmacological properties. Additionally , investigating its potential as a lead compound for drug development could open up new avenues in therapeutic intervention . As our understanding of biological pathways continues to expand , compounds like this one may play a crucial role in addressing unmet medical needs .